![molecular formula C16H16BrNO2 B4855076 2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide](/img/structure/B4855076.png)
2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide
Overview
Description
2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide, also known as BMEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide acts as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme that catalyzes the breakdown of dopamine in the brain. By inhibiting MAO-B, 2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide increases the levels of dopamine in the brain, which can lead to improved cognitive function and motor performance.
Biochemical and Physiological Effects:
2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide has been shown to increase dopamine levels in the brain, which can lead to improved cognitive function and motor performance. It has also been shown to exhibit anti-inflammatory and analgesic properties, which may be beneficial for the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide is its selectivity for MAO-B, which makes it a useful tool for studying the role of dopamine in the brain. However, its high potency and selectivity may also pose challenges in terms of dosing and toxicity. Additionally, the synthesis of 2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide can be complex and time-consuming, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on 2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide. One area of interest is its potential as a therapeutic agent for the treatment of Parkinson's disease and Alzheimer's disease. Another area of interest is its use as a tool for studying the role of dopamine in the brain. Further research is also needed to explore the potential side effects and toxicity of 2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide, as well as its pharmacokinetics and pharmacodynamics.
Scientific Research Applications
2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. 2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide has also been investigated for its potential as a therapeutic agent for the treatment of Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrNO2/c1-20-15-9-5-2-6-12(15)10-11-18-16(19)13-7-3-4-8-14(13)17/h2-9H,10-11H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJEUNHZSTUXYDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C2=CC=CC=C2Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-[2-(2-methoxyphenyl)ethyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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